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Introduction

Desferriferrichrome is a naturally occurring hydroxamate siderophore produced by various
fungi, including species of Aspergillus and Ustilago.[1] As a high-affinity iron chelator, it plays a
crucial role in microbial iron acquisition.[2] Its potent and selective iron-binding properties have
garnered significant interest in the scientific community, particularly for its potential applications
in drug development, including novel antimicrobial strategies and treatments for iron overload
disorders. This technical guide provides a comprehensive overview of the physicochemical
properties of desferriferrichrome, detailed experimental protocols for its characterization, and
visualizations of its biological pathways.

Core Physicochemical Properties

Desferriferrichrome is a cyclic hexapeptide composed of three glycine residues and three N>-
acetyl-N>-hydroxy-L-ornithine residues.[1][3] This structure confers its remarkable ability to
coordinate with ferric iron.

Table 1: General and Physical Properties of
Desferriferrichrome
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Property Value Reference
Molecular Formula C27H45N9oO12 [1]
Molecular Weight 687.7 g/mol [1]

CAS Number 34787-28-5 [1]
Appearance White to off-white solid

Melting Point 197-203°C

ble 2: Solubili | Stability of Desferriferricl

Property

Details

Reference

Solubility

Water: =210 mg/mL (requires
sonication and warming)
Methanol, Ethanol, DMSO:
Soluble

[4]

Stability

Stable under standard
laboratory conditions.
Degradation may occur at

extreme pH and temperatures.

pKa

The hydroxamate groups have
pKa values in the range of 8-
10, typical for siderophores,
enabling strong chelation of
Fe(lll) at physiological pH.

[5](6]

Spectroscopic Profile

The structural elucidation and characterization of desferriferrichrome rely on various

spectroscopic technigues.

Table 3: Spectroscopic Data of Desferriferrichrome
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) Expected
Technique . Reference
Wavelengths/Shifts

In the absence of iron,
desferriferrichrome exhibits
minimal absorption in the

UV-Vis Spectroscopy visible range. Upon chelation [71[81I9]
with iron to form ferrichrome, a
characteristic absorption band

appears around 425 nm.

The proton NMR spectrum in
de-DMSO is complex due to
the presence of multiple
conformers in solution. Key
1H NMR Spectroscopy _ _ [10][11]
signals include those from the
peptide backbone, the
ornithine side chains, and the

acetyl groups.

The carbon NMR spectrum
complements the tH NMR
data, with characteristic signals
13C NMR Spectroscopy for the carbonyl carbons of the  [10][12][13]
peptide bonds and acetyl
groups, as well as the carbons

of the amino acid residues.

The IR spectrum displays
characteristic absorption
bands for N-H stretching of the
amide groups (~3300 cm™1),
Infrared (IR) Spectroscopy C=0 stretching of the amide [14][15]
and acetyl groups (~1650
cm~1), and N-O stretching of
the hydroxamate groups
(~1000-1100 cm™1).
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Experimental Protocols
Isolation and Purification of Desferriferrichrome from
Fungal Culture

This protocol outlines the general steps for obtaining pure desferriferrichrome from a fungal

source, such as Aspergillus species.[16][17]
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Fungal Culture and Fermentation

Inoculation of Aspergillus sp. in iron-deficient medium

Incubation and Fermentation

Harvesting

Extrdction

Centrifugation to separate mycelia from supernatant

Extraction of supernatant with an organic solvent (e.g., benzyl alcohol)
Back-extraction into water

PurifiLation

l
=t ==

Characterjzation

Spectroscopic Analysis (NMR, MS, UV-Vis) Purity assessment by analytical HPLC

Click to download full resolution via product page

Fig. 1: Workflow for the isolation and purification of desferriferrichrome.
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High-Performance Liquid Chromatography (HPLC)
Analysis

Reversed-phase HPLC is a standard method for the purification and analysis of
desferriferrichrome.[18][19]

Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 um particle size). Mobile Phase A:
0.1% Trifluoroacetic acid (TFA) in water. Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in
acetonitrile. Gradient: A linear gradient from 5% to 60% Mobile Phase B over 30 minutes. Flow
Rate: 1.0 mL/min. Detection: UV absorbance at 220 nm (for the peptide backbone) and 425 nm
(for the iron complex, ferrichrome).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for the structural confirmation of desferriferrichrome.[20][21][22]
[23][24]

Sample Preparation: Dissolve 5-10 mg of purified desferriferrichrome in 0.5 mL of deuterated
dimethyl sulfoxide (DMSO-ds). Instrumentation: A high-field NMR spectrometer (e.g., 500 MHz
or higher). Experiments:

e 1H NMR: To observe the proton signals.
¢ 13C NMR: To observe the carbon signals.

e 2D NMR (COSY, HSQC, HMBC): To establish connectivity and aid in the complete
assignment of proton and carbon signals.

Biological Pathways
Desferriferrichrome Biosynthesis

The biosynthesis of desferriferrichrome is a complex process orchestrated by a series of
enzymes, with a non-ribosomal peptide synthetase (NRPS) at its core.[25][26]
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Precursor Synthesis
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Fig. 2: Simplified biosynthetic pathway of desferriferrichrome.
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Iron Transport Mechanism

Desferriferrichrome, after chelating iron in the extracellular environment to form ferrichrome, is
recognized by specific transporters on the fungal cell membrane for internalization.[27][28][29]
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Fig. 3: Mechanism of ferrichrome-mediated iron uptake in fungi.

Conclusion

This technical guide provides a consolidated resource on the physicochemical properties of
desferriferrichrome. The presented data and protocols are intended to support researchers and
professionals in the fields of microbiology, medicinal chemistry, and drug development in their
efforts to explore and harness the potential of this fascinating siderophore. The detailed
characterization of desferriferrichrome is a critical step towards understanding its biological
functions and developing novel therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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